Cas no 863443-83-8 (N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide)
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide
- N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4-dimethoxybenzamide
- F0678-1114
- N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-dimethoxybenzamide
- 863443-83-8
- AKOS024595735
- Benzamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(2,4-dimethoxyphenyl)-3,4-dimethoxy-
-
- Inchi: 1S/C21H23NO7S/c1-26-16-6-7-17(19(12-16)28-3)22(15-9-10-30(24,25)13-15)21(23)14-5-8-18(27-2)20(11-14)29-4/h5-12,15H,13H2,1-4H3
- InChI Key: BHMAQHFYJCNMRD-UHFFFAOYSA-N
- SMILES: C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OC)C=C1OC)(=O)C1=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 433.11952325g/mol
- Monoisotopic Mass: 433.11952325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- Density: 1.323±0.06 g/cm3(Predicted)
- Boiling Point: 679.3±55.0 °C(Predicted)
- pka: -2.13±0.20(Predicted)
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0678-1114-2μmol |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-5μmol |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-10μmol |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-20μmol |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-1mg |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-2mg |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-3mg |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-4mg |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-5mg |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0678-1114-10mg |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide |
863443-83-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide
N-(2,4-Dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-3,4-dimethoxybenzamide
The compound N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-3,4-dimethoxybenzamide, also known by its CAS registry number 863443-83-8, is a complex organic molecule that belongs to the class of benzamides. This compound features a unique combination of functional groups and structural elements, making it an interesting subject of study in the fields of medicinal chemistry and pharmacology.
Benzamide derivatives have long been explored for their potential as therapeutic agents due to their ability to modulate various biological pathways. The presence of dioxothiophene rings and multiple methoxy groups in this compound adds to its structural complexity, which may contribute to its bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in enhancing drug-target interactions and reducing off-target effects.
The 2,4-dimethoxyphenyl group attached to the nitrogen atom serves as an electron-rich aromatic ring system, which can influence the compound's solubility and stability in biological environments. Similarly, the 1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl group introduces a sulfur-containing heterocyclic moiety that may contribute to the compound's reactivity and metabolic stability. These structural elements collectively position this benzamide as a promising candidate for further investigation into its biological activity.
Recent advancements in medicinal chemistry have emphasized the role of precise molecular design in achieving desired pharmacological effects. The incorporation of multiple methoxy groups in this compound, particularly at positions 3 and 4 of the benzamide core, suggests a strategic approach to tuning the molecule's physicochemical properties. Such modifications are often employed to optimize drug-likeness parameters, such as logP (lipophilicity) and hydrogen bond donors/acceptors, which are critical for in vivo performance.
Experimental studies on this compound have focused on its potential as a biological probe in various disease models. Preliminary data indicate that it exhibits significant activity against certain targets of interest in oncology and inflammation. For instance, recent research has demonstrated that the compound's interaction with cellular receptors may mediate its observed effects on signaling pathways. These findings underscore the importance of understanding the molecular mechanisms underlying such interactions to develop more effective therapeutic agents.
Furthermore, the dioxothiophene ring system in this compound has been implicated in modulating enzyme activity and protein-protein interactions. This structural feature may provide a unique avenue for designing inhibitors or agonists of enzymes such as kinases or proteases, which are often targets in drug discovery efforts. The combination of this functional group with the 3,4-dimethoxybenzamide core creates a molecule that is both structurally distinct and functionally versatile.
Recent trends in pharmacokinetics and metabolism research have also informed the design of this compound. Its structural features, including the electron-rich aromatic rings and sulfur-containing heterocycle, are likely to influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for assessing the compound's potential as a clinical candidate and optimizing its pharmacokinetic profile.
In conclusion, N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-3,4-dimethoxybenzamide represents an innovative advancement in the field of benzamide chemistry. Its unique combination of structural elements and functional groups positions it as a compelling candidate for further research into its biological activity and therapeutic potential. By leveraging recent insights from medicinal chemistry and pharmacology, this compound offers a valuable tool for exploring new avenues in drug discovery.
863443-83-8 (N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3,4-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)